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Compound of Interest

Compound Name: Rizatriptan N-oxide

Cat. No.: B023230 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Rizatriptan N-oxide (CAS No. 260435-42-5), ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedures to manage waste containing this compound.

Compound Identification and Hazard Assessment
Rizatriptan N-oxide is a metabolite and potential impurity of Rizatriptan.[1][2] It is important to

handle this compound with care, as safety data sheets (SDS) present conflicting hazard

information. One source classifies it as harmful if swallowed (Acute toxicity, oral - Category 4),

a cause of skin and serious eye irritation, and potentially causing respiratory irritation.[3]

Another source indicates it is not classified as hazardous under the Globally Harmonized

System (GHS).[4] Due to this discrepancy, it is crucial to apply precautionary handling and

disposal measures.
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Property Data

Chemical Name
N,N-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-

indole-3-ethanamine N-oxide

CAS Number 260435-42-5[3]

Molecular Formula C15H19N5O

Appearance Solid

Hazard Classifications

Varies by supplier. May be classified as: Acute

toxicity, oral (Category 4); Skin irritation

(Category 2); Serious eye irritation (Category

2A); Specific target organ toxicity - single

exposure (Category 3), Respiratory tract

irritation.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Recommended

storage at -10°C in a dry area.

Incompatibilities Strong oxidizing agents.

Combustion Products
Carbon oxides (CO, CO2), Nitrogen oxides

(NOx).

Personal Protective Equipment (PPE) and Handling
Before handling Rizatriptan N-oxide for disposal, all personnel must be equipped with

appropriate PPE to minimize exposure risk.

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use and disposed of properly after.

Eye/Face Protection: Wear safety glasses with side-shields or a face shield, approved under

standards such as NIOSH (US) or EN 166 (EU).

Skin and Body Protection: Wear a complete chemical-protective suit and ensure that the type

of equipment is appropriate for the concentration and amount of the substance.
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Respiratory Protection: If dust formation is likely, use a particle respirator (e.g., P95 or P1).

Step-by-Step Disposal Protocol
Disposal of Rizatriptan N-oxide must comply with all federal, state, and local environmental

regulations. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.

Step 1: Waste Segregation and Collection

Collect waste Rizatriptan N-oxide, including contaminated materials (e.g., gloves, wipes,

weighing paper), in a designated, compatible, and properly sealed waste container.

The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "Rizatriptan N-oxide." In many regions, hazardous pharmaceutical

waste is collected in black containers.

Step 2: Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear the full PPE as described in Section 2.

Avoid the formation of dust.

Carefully sweep or shovel the spilled solid material.

Collect the spilled material and any contaminated cleaning supplies into the designated

hazardous waste container.

Do not allow the product to enter drains or waterways.

Step 3: Storage Pending Disposal

Store the sealed hazardous waste container in a secure, designated area away from

incompatible materials.

The storage area should be cool, dry, and well-ventilated.
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Step 4: Final Disposal

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

material disposal company.

Ensure that a hazardous waste manifest is completed to track the waste from generation to

its final treatment and disposal, as required by the EPA and Department of Transportation

(DOT).

The standard and required method for treating hazardous pharmaceutical waste is high-

temperature incineration at a permitted facility.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Rizatriptan N-oxide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b023230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection & Segregation

Storage & Final Disposal

Start: Rizatriptan N-oxide
Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Accidental Spill?

Collect waste into a
designated, sealed container

No

Contain & Clean Spill
Avoid dust, do not use water

Yes

Label Container:
'Hazardous Waste'

+ Contents

Collect cleanup materials
into waste container

Store in Secure,
Designated Area

Contact Licensed
Hazardous Waste Vendor

Complete Hazardous
Waste Manifest

Transfer to Vendor
for Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Rizatriptan N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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